N-(4-bromo-2-methoxyphenyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-bromo-2-methoxyphenyl)benzenesulfonamide, also known as Bromo-AMS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of biochemistry. This compound is a sulfonamide derivative that has been found to inhibit the activity of enzymes involved in the biosynthesis of amino acids. In
Scientific Research Applications
N-(4-bromo-2-methoxyphenyl)benzenesulfonamide has been found to be a potent inhibitor of several enzymes involved in the biosynthesis of amino acids. This makes it an attractive compound for use in scientific research, particularly in the field of biochemistry. Some of the enzymes that N-(4-bromo-2-methoxyphenyl)benzenesulfonamide has been found to inhibit include aspartate semialdehyde dehydrogenase, dihydrodipicolinate synthase, and diaminopimelate decarboxylase.
Mechanism of Action
N-(4-bromo-2-methoxyphenyl)benzenesulfonamide inhibits the activity of enzymes involved in the biosynthesis of amino acids by binding to the active site of these enzymes. This binding prevents the enzymes from carrying out their normal catalytic function, leading to a decrease in the production of amino acids.
Biochemical and Physiological Effects:
N-(4-bromo-2-methoxyphenyl)benzenesulfonamide has been found to have a range of biochemical and physiological effects, depending on the specific enzyme that it targets. For example, inhibition of aspartate semialdehyde dehydrogenase leads to a decrease in the production of several amino acids, including methionine, threonine, and lysine. Inhibition of dihydrodipicolinate synthase leads to a decrease in the production of lysine, while inhibition of diaminopimelate decarboxylase leads to a decrease in the production of diaminopimelic acid.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-bromo-2-methoxyphenyl)benzenesulfonamide in lab experiments is its potency as an enzyme inhibitor. This allows for the selective inhibition of specific enzymes involved in the biosynthesis of amino acids, which can be useful in studying the effects of these enzymes on cellular metabolism. However, one limitation of using N-(4-bromo-2-methoxyphenyl)benzenesulfonamide is its potential toxicity, which can limit its use in certain experimental systems.
Future Directions
There are several potential future directions for research involving N-(4-bromo-2-methoxyphenyl)benzenesulfonamide. One area of interest is the development of more selective inhibitors of specific enzymes involved in the biosynthesis of amino acids. Another potential direction is the use of N-(4-bromo-2-methoxyphenyl)benzenesulfonamide in the development of new antimicrobial agents, as several of the enzymes that it targets are essential for the growth and survival of bacteria. Additionally, the use of N-(4-bromo-2-methoxyphenyl)benzenesulfonamide in the study of metabolic pathways and cellular metabolism could lead to a better understanding of the role of these pathways in human health and disease.
Conclusion:
N-(4-bromo-2-methoxyphenyl)benzenesulfonamide, or N-(4-bromo-2-methoxyphenyl)benzenesulfonamide, is a chemical compound that has significant potential in the field of biochemistry. Its ability to selectively inhibit enzymes involved in the biosynthesis of amino acids makes it a valuable tool for studying cellular metabolism and the development of new antimicrobial agents. While there are limitations to its use, the future directions for research involving N-(4-bromo-2-methoxyphenyl)benzenesulfonamide are promising and could lead to significant advances in our understanding of cellular metabolism and human health.
Synthesis Methods
The synthesis of N-(4-bromo-2-methoxyphenyl)benzenesulfonamide involves the reaction of 4-bromo-2-methoxyaniline with benzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound, which can be purified through recrystallization.
properties
IUPAC Name |
N-(4-bromo-2-methoxyphenyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrNO3S/c1-18-13-9-10(14)7-8-12(13)15-19(16,17)11-5-3-2-4-6-11/h2-9,15H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUZSGEXAXKLYAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)Br)NS(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.